Cas no 19272-54-9 (b-D-Glucopyranoside, methyl2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-)

• Product Name: b-D-Glucopyranoside, methyl2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-
• CAS No: 19272-54-9
• MF: C₁₇H₃₀N₂O₁₁
• MW: 438.426906108856
• CID: 123449
• PubChem ID: 3082148
• Update Time: 2025-04-18

b-D-Glucopyranoside, methyl2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy- Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, methyl2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-
• N-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4R,5R,6R)-5-acetamido-4-hydroxy-2-(hydroxymethyl)-6-methoxyoxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• O-methyl-di-N-acetyl beta-chitobioside
• beta-D-Glucopyranoside, methyl 2-(acetylamino)-4-O-(2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)-2-deoxy-
• methyl 2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl]-2-deoxy-beta-D-glucopyranoside
• Methyl N,N'-diacetyl-beta-D-chitobioside
• DTXSID50172867
• 19272-54-9

• Inchi： 1S/C17H30N2O11/c1-6(22)18-10-13(25)12(24)8(4-20)28-17(10)30-15-9(5-21)29-16(27-3)11(14(15)26)19-7(2)23/h8-17,20-21,24-26H,4-5H2,1-3H3,(H,18,22)(H,19,23)/t8-,9-,10-,11-,12-,13-,14-,15-,16-,17+/m1/s1
• InChI Key： OMQXNBZLIHSROF-GBZYHGPESA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)NC(C)=O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)NC(C)=O)OC

Computed Properties

• Exact Mass: 438.185
• Monoisotopic Mass: 438.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 196Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 848.4°Cat760mmHg
• Flash Point: 466.9°C
• Refractive Index: 1.577
• PSA: 196.27